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Get Quote

Methyl Arachidate Profile and Comparative Data

The table below summarizes the identified properties and analytical data for methyl aradhideate alongside

other common FAMEs for context.

Property/[FAME Methyl Methyl
BEIY y_ Methyl Linoleate Methyl Oleate y

Name Arachidate Palmitate

Systematic Name Methyl Methyl (92,122)- Methyl (92)- Methyl
eicosanoate [1] octadeca-9,12- octadec-9-enoate hexadecanoate
[2] dienoate [3] [3] [3]

CAS Number 1120-28-1 [1] 112-63-0 112-62-9 112-39-0

Molecular Formula  C21H4202 [4] [1] C19H340:2 C19H3602 C17H3402

Molecular Weight 326.56 g/mol 294.5 g/mol 296.5 g/mol 270.5 g/mol
[1]

Category Saturated Polyunsaturated Monounsaturated Saturated FAME
FAME [5] FAME (Omega-6) FAME (Omega-9) [3]

[3]

[3]
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Property/[FAME
Name

Chain
Length:Saturation

Reported
Biological Activity

Retention Time
(GC)

GC Column

Methyl
Arachidate

C20:0 [3]

Leukotriene A4
hydrolase
(LTA4H)
inhibitor [2]

47.92 min [3]

Rt-2560, 100 m
[3]

i Methyl
Methyl Linoleate Methyl Oleate }
Palmitate
C18:2 [3] C18:1 [3] C16:0 [3]
Information Information missing  Information
missing missing
47.32 min [3] 45.34 min [3] 39.68 min [3]

Rt-2560, 100 m [3]  Rt-2560, 100 m [3]  Rt-2560, 100 m
(3]

Experimental Context and Protocols

The quantitative data in the table above is derived from specific, standardized experimental conditions. Here

are the key methodologies cited in the research:

e Gas Chromatography (GC) Analysis: The retention times for the FAMEs were determined using
high-resolution GC [3]. The analysis was performed on an Rt-2560 capillary column (100 m length,

0.25 mm inner diameter, 0.20 um film thickness) [3]. The oven temperature was programmed from
100°C (hold for 4 minutes) to 240°C at a rate of 3°C/min, followed by a 15-minute hold [3].

Helium was used as the carrier gas.

e Sample Preparation (Derivatization): To analyze fatty acids from natural sources like oils, they must

first be converted into their methyl ester (FAME) derivatives. A common method involves reacting the
oil sample (e.g., 0.1 g) with a boron trifluoride-methanol (BF3-methanol) reagent [5]. This mixture

is heated (e.g., 70°C for 30 minutes). After cooling, the FAMESs are extracted into an organic solvent
like hexane for GC analysis [5] [3].

The following diagram illustrates this multi-step workflow for preparing and analyzing fatty acids from

biological samples.
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How to Proceed with Your Comparison Guide

Given the limited direct comparative experimental data, you may need to take the following steps to build a

more complete guide:

¢ Consult Specialized Databases: Look into analytical chemistry databases like NIST Chemistry
WebBook or LipidMaps for extensive data on physical properties (e.g., viscosity, melting point) of
various FAMEs.

¢ Review Metabolic Pathway Studies: Since methyl arachidate is a derivative of arachidonic acid,
exploring the arachidonic acid metabolic pathway could provide deeper insights [6]. Its inhibitory
effect on LTA4H suggests a potential role in modulating inflammation [2].
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e Benchmarking Experiments: Consider designing your own experiments to benchmark methyl
arachidate against other FAMEs for properties critical to your audience, such as stability, solubility
in different solvents, or performance as a penetration enhancer in drug formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Methyl arachidate (CAS 1120-28-1) [scbt.com]

2. Methyl arachidate (Methyl icosanoate) | LTA4H Inhibitor [medchemexpress.com]

3. High-Resolution GC Analyses of Fatty Acid Methyl Esters ... [restek.com]

4. Methyl arachidate | C21H4202 | CID 14259 - PubChem - NIH [pubchem.ncbi.nlm.nih.gov]
5. Determination of fatty composition and antioxidant activity in... acid [Imaleidykla.lt]

6. Involvement of Arachidonic Acid Metabolic Pathway [mdpi.com]

To cite this document: Smolecule. [methyl arachidate comparison other fatty acid methyl esters].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b586949#methyl-

arachidate-comparison-other-fatty-acid-methyl-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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